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Compound of Interest

Compound Name: Butyl butyryllactate

Cat. No.: B7909420 Get Quote

This guide provides an in-depth analysis of the spectroscopic data for Butyl butyryllactate
(CAS 7492-70-8), a diester recognized for its role as a flavoring agent and its presence as a

plant metabolite.[1] Intended for researchers, scientists, and professionals in drug

development, this document offers a detailed examination of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by field-proven insights

into experimental design and data interpretation.

Introduction to Butyl Butyryllactate
Butyl butyryllactate, with the IUPAC name (1-butoxy-1-oxopropan-2-yl) butanoate, is a

colorless to pale yellow liquid characterized by a sweet-sour, buttermilk-like odor.[1] Its

molecular formula is C₁₁H₂₀O₄, and it has a molecular weight of 216.27 g/mol .[1][2] This

compound is a diester formed from the formal condensation of the carboxyl group of 2-

(butanoyloxy)propanoic acid with butan-1-ol.[1] Its application as a flavoring agent is noted in

the food industry, and it has been identified as a metabolite in Euglena gracilis.[1] A

comprehensive understanding of its spectroscopic signature is paramount for its identification,

quantification, and quality control in various applications.

Below is a visualization of the chemical structure of Butyl butyryllactate.
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Caption: Experimental workflow for NMR analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. The IR spectrum of Butyl butyryllactate is characterized by strong absorptions

corresponding to the two ester carbonyl groups and the C-O single bonds.

Experimental IR Data
Experimental ATR-IR data for Butyl butyryllactate has been reported. [1]The key absorption

bands are summarized below.

Table 3: Experimental IR Data for Butyl Butyryllactate

Wavenumber (cm⁻¹) Intensity Assignment

~2960 Strong C-H stretch (aliphatic)

~1740 Very Strong C=O stretch (ester)

~1180 Strong C-O stretch (ester)

Source: Bio-Rad Laboratories, Inc., as cited on PubChem. [1]Instrument: Bruker Tensor 27 FT-

IR. Technique: ATR-Neat.
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The presence of a very strong band around 1740 cm⁻¹ is a definitive indicator of the ester

functional groups. The exact position of this band can be influenced by the electronic

environment. In Butyl butyryllactate, the two ester carbonyls are in similar aliphatic

environments, likely resulting in a single, possibly broad, absorption band. The strong C-O

stretching vibration further confirms the ester functionalities.

Experimental Protocol for IR Data Acquisition
Attenuated Total Reflectance (ATR) is a common and convenient technique for obtaining IR

spectra of liquid samples.

Instrument Preparation:

Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Record a background

spectrum of the empty ATR accessory. This background will be automatically subtracted

from the sample spectrum.

Sample Application:

Place a small drop of Butyl butyryllactate directly onto the ATR crystal, ensuring it

completely covers the crystal surface.

Data Acquisition:

Lower the ATR press to ensure good contact between the sample and the crystal.

Acquire the spectrum, typically by co-adding multiple scans (e.g., 16 or 32) to improve the

signal-to-noise ratio. The typical spectral range is 4000-400 cm⁻¹.

Data Analysis:

Identify the key absorption bands and assign them to the corresponding functional group

vibrations.

The process of acquiring an ATR-IR spectrum is straightforward and non-destructive.
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Caption: Workflow for ATR-IR data acquisition.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity and structure.

Experimental Mass Spectrometry Data
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The electron ionization (EI) mass spectrum of Butyl butyryllactate has been obtained through

Gas Chromatography-Mass Spectrometry (GC-MS). [1] Table 4: Key Fragments in the EI Mass

Spectrum of Butyl Butyryllactate

m/z Relative Intensity (%) Putative Fragment

71 100 [C₄H₇O]⁺ (butyryl cation)

43 33 [C₃H₇]⁺ or [CH₃CO]⁺

41 78.20 [C₃H₅]⁺ (allyl cation)

115 13.50 [M - C₄H₉O₂]⁺

57 9 [C₄H₉]⁺ (butyl cation)

29 8 [C₂H₅]⁺

Source: Human Metabolome Database (HMDB) and NIST, as cited on PubChem.

[1]Instrument: HITACHI M-80B.

The base peak at m/z 71 corresponds to the stable butyryl cation, formed by the cleavage of

the ester bond. The molecular ion peak (M⁺) at m/z 216 is often weak or absent in the EI

spectra of esters due to facile fragmentation. The observed fragments are consistent with the

structure of Butyl butyryllactate.

Fragmentation Pathway
The fragmentation of Butyl butyryllactate under electron ionization can proceed through

several pathways. The most prominent fragmentation is the alpha-cleavage leading to the

formation of the butyryl cation.

Butyl butyryllactate
[M]⁺˙

m/z 216

[C₄H₇O]⁺
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(Butyryl cation)α-cleavage
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Caption: Primary fragmentation of Butyl butyryllactate in EI-MS.

Experimental Protocol for GC-MS Data Acquisition
GC-MS is the standard technique for the analysis of volatile and semi-volatile compounds like

Butyl butyryllactate.

Sample Preparation:

Prepare a dilute solution of Butyl butyryllactate in a volatile organic solvent (e.g.,

dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

GC-MS System and Conditions:

Gas Chromatograph:

Injector: Split/splitless injector, typically operated in split mode to avoid column

overloading. Injector temperature: ~250 °C.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Oven Temperature Program: A temperature gradient is used to ensure good separation

of the analyte from any impurities. A typical program might be: initial temperature of 50

°C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Ion Trap.

Scan Range: m/z 40-400.

Data Analysis:
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Identify the chromatographic peak corresponding to Butyl butyryllactate based on its

retention time.

Analyze the mass spectrum of this peak and compare it to library spectra (e.g., NIST,

Wiley) for confirmation.

Interpret the fragmentation pattern to further confirm the structure.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive signature for the

identification and characterization of Butyl butyryllactate. The combination of predicted NMR,

and experimental IR and MS data offers a multi-faceted approach to confirming the structure

and purity of this compound. The detailed experimental protocols serve as a foundation for

reproducible and reliable data acquisition, adhering to the principles of scientific integrity. This

technical guide is intended to be a valuable resource for scientists and researchers working

with Butyl butyryllactate in various fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.np-mrd.org/spectra/show/NP0000059-V29pdmE=/1d/1h/90
https://www.researchgate.net/figure/H-NMR-spectrum-of-3-compound-in-chemical-shift-area-of-butoxy-groups-protons_fig4_279528734
https://www.researchgate.net/figure/C-NMR-spectrum-of-compound-2-Fig-3-H-NMR-spectrum-of-compound-2-in-chemical-shift_fig2_279528734
https://www.benchchem.com/product/b7909420?utm_src=pdf-body
https://www.chem-impex.com/products/butyl-butyryllactate-7492-70-8.html
https://oregonstate.edu/instruct/ch334/ch334-5/1hshifts.htm
https://oregonstate.edu/instruct/ch334/ch334-5/13cshifts.htm
https://www.researchgate.net/publication/11261314_1H_and_13C_NMR_characteristics_of_b-blockers
https://www.researchgate.net/figure/H-NMR-Spectra-of-poly-butyl-methacrylate-PBMA-obtained-by-bulk-polymerization-at-60_fig2_334516346
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5069634/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(McMurry)/13%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/13.11%3A_Interpreting_Carbon-13_NMR_Spectra
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry(McMurry)/13%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/13.11%3A_Characteristics_of_C_NMR_Spectroscopy
https://www.benchchem.com/product/b7909420?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Butyryllactate
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/7492-70-8.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/7492-70-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Spectroscopic Characterization of Butyl Butyryllactate:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909420#spectroscopic-data-for-butyl-butyryllactate-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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